Cas no 2229552-30-9 (1-methyl-2-(6-methylpyridin-2-yl)piperazine)

• Product Name: 1-methyl-2-(6-methylpyridin-2-yl)piperazine
• CAS No: 2229552-30-9
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6291250
• PubChem ID: 165716335
• Update Time: 2025-05-23

1-methyl-2-(6-methylpyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(6-methylpyridin-2-yl)piperazine
• EN300-2000409
• 2229552-30-9

• Inchi： 1S/C11H17N3/c1-9-4-3-5-10(13-9)11-8-12-6-7-14(11)2/h3-5,11-12H,6-8H2,1-2H3
• InChI Key： CDJNMCWDCXGBQR-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-methyl-2-(6-methylpyridin-2-yl)piperazine

Introduction to 1-methyl-2-(6-methylpyridin-2-yl)piperazine (CAS No: 2229552-30-9)

1-methyl-2-(6-methylpyridin-2-yl)piperazine, identified by the Chemical Abstracts Service Number (CAS No) 2229552-30-9, is a significant compound in the realm of pharmaceutical chemistry. This piperazine derivative, featuring a methyl-substituted pyridine moiety, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif of this compound combines the versatility of piperazine with the electronic and steric properties of a methylpyridine ring, making it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 1-methyl-2-(6-methylpyridin-2-yl)piperazine consists of a six-membered piperazine ring substituted at the 1-position with a methyl group, and at the 2-position with a 6-methylpyridine ring. This configuration imparts unique physicochemical properties that are critical for its pharmacological activity. The presence of both nitrogen atoms in the piperazine ring enhances its ability to interact with biological targets, while the methylpyridine substituent contributes to lipophilicity and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern in 1-methyl-2-(6-methylpyridin-2-yl)piperazine makes it an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The piperazine core is known for its ability to modulate neurotransmitter systems, particularly serotonin and dopamine pathways. By incorporating a methylpyridine group, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule. This approach has led to several innovative drug candidates that are currently under investigation.

Recent studies have highlighted the role of 1-methyl-2-(6-methylpyridin-2-yl)piperazine in modulating enzyme activity and receptor binding. For instance, preliminary research suggests that this compound may interact with monoamine transporters, which are crucial targets for treating conditions such as depression and anxiety. The methylpyridine moiety appears to enhance binding affinity while minimizing off-target effects, making it an attractive lead compound for further optimization.

The synthesis of 1-methyl-2-(6-methylpyridin-2-yl)piperazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

In terms of pharmacokinetic profiles, 1-methyl-2-(6-methylpyridin-2-yl)piperazine exhibits favorable properties that make it suitable for therapeutic use. The compound demonstrates reasonable solubility in both aqueous and organic solvents, which facilitates formulation into various dosage forms. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for once-daily dosing regimens.

The safety profile of 1-methyl-2-(6-methylpyridin-2-yl)piperazine is another critical aspect that has been evaluated through in vitro and in vivo studies. Preliminary toxicology assessments indicate that the compound is well-tolerated at relevant doses, with minimal adverse effects observed. However, further comprehensive toxicological studies are necessary to fully characterize its safety profile before human clinical trials can commence.

Future directions in the research of 1-methyl-2-(6-methylpyridin-2-yl)piperazine include exploring its efficacy in animal models of CNS disorders. By administering the compound to rodents and primates, researchers can assess its therapeutic potential and refine dosing strategies. These studies will provide valuable insights into its mechanisms of action and guide the development of next-generation derivatives with improved pharmacological properties.

The integration of computational chemistry techniques has also played a pivotal role in understanding the behavior of 1-methyl-2-(6-methylpyridin-2-yl)piperazine. Molecular modeling studies have helped predict binding interactions with biological targets and optimize lead structures through virtual screening. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

In conclusion,1-methyl-2-(6-methylpyridin-2-y)piperazine (CAS No: 2229552-30-9) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with favorable pharmacokinetic and safety profiles, make it an attractive scaffold for designing novel therapeutics targeting CNS disorders and other conditions. Continued research efforts will be essential to unlock its full therapeutic potential and bring new treatments to patients worldwide.